Cas no 2137587-52-9 (3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one)

• Product Name: 3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one
• CAS No: 2137587-52-9
• MF: C₉H₁₂N₄OS
• MW: 224.282779693604
• CID: 6003503
• PubChem ID: 165473542
• Update Time: 2025-11-05

3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one
• 3-[2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl]-2,3-dihydro-1,3-thiazol-2-one
• 2137587-52-9
• EN300-1110582

• Inchi： 1S/C9H12N4OS/c1-7-8(10)6-11-13(7)3-2-12-4-5-15-9(12)14/h4-6H,2-3,10H2,1H3
• InChI Key： GPIHYPRUNDHWIA-UHFFFAOYSA-N
• SMILES： S1C=CN(C1=O)CCN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 224.07318219g/mol
• Monoisotopic Mass: 224.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.4Ų

Additional information on 3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one

Recent Advances in the Study of 3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one (CAS: 2137587-52-9)

The compound 3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one (CAS: 2137587-52-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, which features a pyrazole-thiazolone hybrid structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research briefing provides an overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one, with particular emphasis on improving its yield and purity. Advanced synthetic routes, including microwave-assisted and one-pot reactions, have been explored to enhance efficiency. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have revealed promising pharmacological properties of this compound. Notably, it has demonstrated significant inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. Molecular docking simulations suggest that the compound binds to the ATP-binding site of these kinases, thereby interfering with their catalytic activity. These findings highlight its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's pharmacokinetic profile have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. However, challenges such as solubility and off-target effects remain to be addressed in future studies.

In summary, 3-2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one (CAS: 2137587-52-9) represents a promising scaffold for drug discovery, with potential applications in oncology and inflammation. Continued research efforts are warranted to optimize its properties and evaluate its efficacy in disease models. The compound's unique structural features and biological activity make it a valuable subject for ongoing and future studies in the field of medicinal chemistry.